Cas no 1803989-69-6 (Methyl 5-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 5-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1803989-69-6
• MF: C₁₀H₆BrF₆NO₃
• MW: 382.053963184357
• CID: 4843641
• Update Time: 2025-08-04

Methyl 5-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H6BrF6NO3/c1-20-8(19)5-6(21-10(15,16)17)4(2-11)3-18-7(5)9(12,13)14/h3H,2H2,1H3
• InChI Key： UTPXEEAMCUVSCM-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(F)(F)F)C(C(=O)OC)=C1OC(F)(F)F

Computed Properties

• Exact Mass: 380.94352 g/mol
• Monoisotopic Mass: 380.94352 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 382.05
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4

Additional information on Methyl 5-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate

Methyl 5-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1803989-69-6): An Overview

Methyl 5-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1803989-69-6) is a highly versatile and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique combination of bromine, trifluoromethoxy, and trifluoromethyl substituents, offers a rich platform for the development of novel therapeutic agents and chemical probes.

The molecular structure of Methyl 5-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate is particularly noteworthy for its potential in modulating biological processes. The presence of the bromomethyl group provides a reactive site for further functionalization, while the trifluoromethoxy and trifluoromethyl groups impart unique electronic and steric properties that can influence the compound's pharmacological activity.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, particularly in the development of drugs with improved metabolic stability and bioavailability. The trifluoromethoxy and trifluoromethyl groups in Methyl 5-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate are known to enhance these properties, making it a valuable starting material for the synthesis of potent and selective drug candidates.

In the context of medicinal chemistry, Methyl 5-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate has been explored as a scaffold for the design of inhibitors targeting various enzymes and receptors. For instance, research has shown that compounds derived from this scaffold exhibit potent inhibitory activity against kinases, which are key targets in cancer therapy. The bromomethyl group can be used to introduce additional functionalities that enhance binding affinity and selectivity.

Beyond its applications in drug discovery, Methyl 5-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate has also found utility as a chemical probe in biological studies. Chemical probes are essential tools for understanding the function of specific proteins and pathways within cells. The ability to modify this compound through the bromomethyl group allows researchers to create probes with tailored properties, facilitating detailed mechanistic studies.

The synthesis of Methyl 5-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate typically involves multistep procedures that require precise control over reaction conditions. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic and industrial research. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly effective in constructing the complex pyridine core.

In terms of safety and handling, it is important to note that while Methyl 5-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE) should be used, and waste disposal should adhere to environmental regulations.

The future prospects for Methyl 5-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate are promising. Ongoing research is focused on optimizing its pharmacological properties through structure-activity relationship (SAR) studies and exploring its potential in combination therapies. Additionally, efforts are being made to develop more sustainable synthetic methods that reduce environmental impact while maintaining high yields.

In conclusion, Methyl 5-(bromomethyl)-4-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1803989-69-6) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for researchers aiming to develop novel therapeutic agents and gain deeper insights into biological processes.